
"Antibacterial agent 144" chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 144

Cat. No.: B12391961 Get Quote

An In-Depth Technical Guide to Antibacterial
Agent 144
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and

known mechanisms of action for the novel antibacterial compound designated as Antibacterial
Agent 144.

Core Chemical and Physical Properties
Antibacterial Agent 144, also referred to as compound 8e in some literature, is a notable

antibacterial agent with demonstrated efficacy against multi-resistant Staphylococcus aureus.

[1][2][3][4] Its fundamental properties are summarized below.

Property Value Reference

Molecular Formula C₂₆H₂₃N₇O₃ [1][2][5]

Molecular Weight 481.51 g/mol [1][2][5]

Commonly Studied Form Powder [1]
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Antibacterial Agent 144 exhibits a multi-faceted approach to its antibacterial activity, primarily

targeting key bacterial processes and structures. Its efficacy has been shown to be superior to

conventional antibiotics such as Chloromycin and Amoxicillin against multi-resistant

Staphylococcus aureus.[1][2][3][4]

The primary mechanisms of action include:

Disruption of the Bacterial Cytoplasmic Membrane: The agent directly compromises the

integrity of the cytoplasmic membrane, leading to bacterial cell death.[1][2][3][4]

Inhibition of Biofilm Formation: It has been observed to prevent the formation of biofilms,

which are critical for bacterial colonization and resistance.[1][2][3][4]

DNA Replication Obstruction: Antibacterial Agent 144 can form a supramolecular complex

with DNA, thereby hindering the replication process essential for bacterial proliferation.[1][2]

[3][4][6]

Interaction with Human Serum Albumin (HSA): The compound binds to HSA with a

dissociation constant (Kd) of 13.2 μM, a characteristic that enhances its bactericidal efficacy

in a biological context.[1][2][3]

The following diagram illustrates the proposed multifaceted mechanism of action of

Antibacterial Agent 144.
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Mechanism of Action of Antibacterial Agent 144.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and evaluation of

Antibacterial Agent 144 are proprietary and not fully disclosed in the public domain, the

general methodologies can be inferred from standard practices in antimicrobial research.

3.1. General Synthesis of Substituted Triazines

The synthesis of similar membrane-active substituted triazines, as described in the broader

literature, often involves multi-step chemical reactions.[3] A general workflow for the synthesis

and characterization of such compounds is outlined below.
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General workflow for synthesis and characterization.

3.2. Antimicrobial Susceptibility Testing

Standard methods such as broth microdilution are typically employed to determine the

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of the

compound against various bacterial strains.

3.3. Biofilm Inhibition Assay

Crystal violet staining is a common method used to quantify biofilm formation and the inhibitory

effects of the antibacterial agent.
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3.4. Membrane Permeability Assay

Assays using fluorescent dyes such as propidium iodide can be utilized to assess the extent of

cytoplasmic membrane damage.

3.5. DNA Binding Studies

Techniques like UV-Visible spectroscopy, fluorescence spectroscopy, and circular dichroism

can be employed to study the interaction and binding of the compound with DNA.

Storage and Handling
Proper storage is crucial to maintain the stability and activity of Antibacterial Agent 144.

Condition Duration Reference

Powder at -20°C 3 years [1]

In solvent at -80°C 1 year [1]

It is recommended to use the product as soon as possible after preparation of a stock solution.

[2] For shipping, it may be transported with blue ice or at ambient temperatures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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